molecular formula C18H21NO2 B15416968 2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one CAS No. 138224-22-3

2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one

Cat. No.: B15416968
CAS No.: 138224-22-3
M. Wt: 283.4 g/mol
InChI Key: ZQUXXOSVOFZRJE-UHFFFAOYSA-N
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Description

2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

138224-22-3

Molecular Formula

C18H21NO2

Molecular Weight

283.4 g/mol

IUPAC Name

2-ethoxy-6-[(4-propan-2-ylphenyl)iminomethyl]phenol

InChI

InChI=1S/C18H21NO2/c1-4-21-17-7-5-6-15(18(17)20)12-19-16-10-8-14(9-11-16)13(2)3/h5-13,20H,4H2,1-3H3

InChI Key

ZQUXXOSVOFZRJE-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)C(C)C

Origin of Product

United States

Biological Activity

2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one is a synthetic compound with significant potential in various biological applications. Its molecular formula is C18H21NO2C_{18}H_{21}NO_{2} with a molecular weight of 281.37 g/mol. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on diverse research findings.

PropertyValue
Molecular Formula C18H21NO2
Molecular Weight 281.37 g/mol
IUPAC Name This compound
CAS Number 135657449

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within cells. It has been observed to modulate various signaling pathways, which can lead to anti-inflammatory and anticancer effects. The compound's structure allows it to inhibit certain enzymes that play crucial roles in cellular proliferation and inflammation.

Anticancer Properties

Research indicates that this compound exhibits significant cytotoxic activity against various cancer cell lines. In vitro studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective action that could be beneficial in cancer therapy .

Anti-inflammatory Effects

The compound also demonstrates anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This suggests its potential application in treating inflammatory diseases .

Case Studies and Research Findings

  • Cytotoxicity Assays : A study evaluated the cytotoxic effects of this compound on several cancer cell lines, revealing an IC50 value ranging from 10 to 30 µM depending on the cell type .
  • Mechanistic Studies : Further investigations into the mechanism revealed that the compound inhibits the NF-kB pathway, which is often upregulated in cancer cells, leading to reduced cell survival and proliferation .
  • In Vivo Studies : Animal models treated with this compound showed a significant reduction in tumor size compared to control groups, indicating its efficacy in vivo .

Research Applications

The compound's unique structure and biological activity make it an attractive candidate for further research in:

  • Anticancer drug development : Its selective toxicity towards cancer cells can be harnessed for targeted therapies.
  • Anti-inflammatory agents : Potential use in treating chronic inflammatory conditions.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.